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Compound of Interest

Compound Name: Cyclohexene oxide

Cat. No.: B1203930

An In-depth Technical Guide to the Physical Properties of Cyclohexene Oxide

For researchers, scientists, and professionals engaged in drug development and chemical
synthesis, a thorough understanding of the physical properties of reagents is paramount. This
technical guide provides a detailed overview of the key physical characteristics of cyclohexene
oxide, specifically its boiling point and density. The information herein is compiled from verified
sources and presented with clarity to support laboratory and research applications.

Quantitative Physical Properties

The boiling point and density are critical parameters for the handling, purification, and reaction
setup involving cyclohexene oxide. These properties are summarized in the table below.

Physical Property Value Conditions
N ) At standard atmospheric
Boiling Point 129-130 °C
pressure.[1][2][3][4][5][6][7]
Density 0.97 g/mL At 25 °C.[3][4][6]
0.9700 g/mL Not specified.[1]
0.972 g/mL Not specified.[2]

At 25 °C referenced to water at

0.967 g/mL
4 °C.[7]
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Experimental Protocols for Property Determination

Accurate determination of physical properties is essential for compound verification and purity
assessment. The following sections detail standard experimental methodologies for measuring
the boiling point and density of a liquid such as cyclohexene oxide.

Boiling Point Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding
atmospheric pressure.[3][9]

1. Thiele Tube Method
This method is advantageous for its use of small sample volumes (less than 0.5 mL).[10]

o Apparatus: Thiele tube, thermometer, small test tube, capillary tube (sealed at one end),
heating oil (mineral oil or paraffin oil), and a heat source.

e Procedure:

[¢]

A small amount of cyclohexene oxide is placed into the small test tube.

o A capillary tube, with its open end downwards, is placed inside the test tube containing the
sample.

o The test tube is attached to a thermometer, ensuring the sample is level with the
thermometer bulb.

o This assembly is placed in a Thiele tube containing heating oil.[10]

o The side arm of the Thiele tube is gently heated, causing the oil to circulate and heat the
sample uniformly.

o As the temperature rises, air trapped in the capillary tube will bubble out.

o Heating is continued until a continuous and rapid stream of bubbles emerges from the
capillary tube.[10]
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o The heat source is then removed, and the apparatus is allowed to cool.

o The boiling point is the temperature at which the bubbling stops and the liquid is drawn
into the capillary tube.[10]

2. Simple Distillation Method
This method is suitable when a larger quantity of the substance is available (at least 5 mL).[8]
o Apparatus: Distillation flask, condenser, receiving flask, thermometer, and heat source.
e Procedure:
o The cyclohexene oxide sample is placed in the distillation flask.

o The apparatus is assembled for simple distillation, with the thermometer bulb positioned
just below the side arm leading to the condenser to accurately measure the temperature of
the vapor.

o The liquid is heated to a boil.

o The temperature is recorded when it becomes constant as the vapor condenses and
collects in the receiving flask. This constant temperature is the boiling point.[9]

Density Determination

Density is the mass of a substance per unit volume.

1. Method using a Graduated Cylinder and Balance

This is a straightforward method for determining the density of a liquid.
e Apparatus: Graduated cylinder, electronic balance.

e Procedure:

o The mass of a clean, dry graduated cylinder is measured using an electronic balance.[11]
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o A known volume of cyclohexene oxide is carefully added to the graduated cylinder. The
volume is read from the bottom of the meniscus.[11][12]

o The graduated cylinder containing the liquid is reweighed.[11][12]

o The mass of the liquid is determined by subtracting the mass of the empty graduated
cylinder from the mass of the cylinder with the liquid.[13]

o The density is calculated using the formula: Density = Mass / Volume.[12]

o For improved accuracy, the procedure can be repeated with different volumes of the liquid,
and the average density can be calculated.[11]

Logical Relationships of Physical Properties

The physical properties of a substance are interconnected and influenced by external
conditions. The following diagram illustrates the fundamental relationships for cyclohexene

Cyclohexene Oxide

influences

oxide.

Pressure Physical State (Liquid) influences

Boiling Point Density

Click to download full resolution via product page

Caption: Relationship between physical state and properties of cyclohexene oxide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclohexene oxide, 98% 100 mL | Buy Online | Thermo Scientific Chemicals | Fisher
Scientific [fishersci.com]

. store.p212121.com [store.p212121.com]
. chemwhat.com [chemwhat.com]

. Cyclohexene oxide 98 286-20-4 [sigmaaldrich.com]

2
3
4
e 5. Page loading... [guidechem.com]
6. Cyclohexene oxide | 286-20-4 [chemicalbook.com]
7. Cyclohexene oxide | C6H100 | CID 9246 - PubChem [pubchem.ncbi.nlm.nih.gov]
8

. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

e 9. uomustansiriyah.edu.iq [uomustansiriyah.edu.iq]
e 10. chem.libretexts.org [chem.libretexts.org]
e 11. chem.libretexts.org [chem.libretexts.org]

e 12. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

e 13. wjec.co.uk [wjec.co.uk]

« To cite this document: BenchChem. [Physical properties of cyclohexene oxide (boiling point,
density)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1203930#physical-properties-of-cyclohexene-oxide-
boiling-point-density]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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